Cas no 2377611-56-6 (4-Methyl-3-(methysulfonylmethyl)phenylboronic acid pinacol ester)

4-Methyl-3-(methylsulfonylmethyl)phenylboronic acid pinacol ester is a boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life and handling by protecting the boronic acid moiety from protodeboronation. The methylsulfonylmethyl substituent introduces potential for further functionalization, making it a versatile intermediate in pharmaceutical and materials chemistry. Its well-defined structure ensures consistent performance in palladium-catalyzed transformations, while its solubility in common organic solvents facilitates reaction setup. This compound is particularly useful in constructing complex biaryl systems, where controlled reactivity and selectivity are critical.

4-Methyl-3-(methysulfonylmethyl)phenylboronic acid pinacol ester structure

2377611-56-6 structure

Product Name:4-Methyl-3-(methysulfonylmethyl)phenylboronic acid pinacol ester

CAS No:2377611-56-6

MF:C₁₅H₂₃BO₄S

MW:310.216723680496

CID:5223640

Update Time:2026-03-07

4-Methyl-3-(methysulfonylmethyl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 4-Methyl-3-(methysulfonylmethyl)phenylboronic acid pinacol ester
- 4,4,5,5-Tetramethyl-2-(4-methyl-3-((methylsulfonyl)methyl)phenyl)-1,3,2-dioxaborolane
- Inchi： 1S/C15H23BO4S/c1-11-7-8-13(9-12(11)10-21(6,17)18)16-19-14(2,3)15(4,5)20-16/h7-9H,10H2,1-6H3
- InChI Key： UTOHIDHWYSPJRX-UHFFFAOYSA-N
- SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(C)C(CS(C)(=O)=O)=C1

4-Methyl-3-(methysulfonylmethyl)phenylboronic acid pinacol ester Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1247474-1g	4,4,5,5-Tetramethyl-2-(4-methyl-3-((methylsulfonyl)methyl)phenyl)-1,3,2-dioxaborolane	2377611-56-6	98%	1g	￥10818	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1247474-5g	4,4,5,5-Tetramethyl-2-(4-methyl-3-((methylsulfonyl)methyl)phenyl)-1,3,2-dioxaborolane	2377611-56-6	98%	5g	￥33169	2023-04-14
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Chemenu	CM560194-1g	4,4,5,5-Tetramethyl-2-(4-methyl-3-((methylsulfonyl)methyl)phenyl)-1,3,2-dioxaborolane	2377611-56-6	95%+	1g	$1387	2023-03-17
Chemenu	CM560194-5g	4,4,5,5-Tetramethyl-2-(4-methyl-3-((methylsulfonyl)methyl)phenyl)-1,3,2-dioxaborolane	2377611-56-6	95%+	5g	$3925	2023-03-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD454600-1g	4,4,5,5-Tetramethyl-2-(4-methyl-3-((methylsulfonyl)methyl)phenyl)-1,3,2-dioxaborolane	2377611-56-6	97%	1g	￥4382.0	2023-03-17
A2B Chem LLC	AJ16220-1g	4-Methyl-3-(methysulfonylmethyl)phenylboronic acid pinacol ester	2377611-56-6	98%	1g	$608.00	2024-04-20
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